molecular formula C14H19NO3 B8532487 Ethyl 2-morpholino-2-phenylacetate CAS No. 22083-23-4

Ethyl 2-morpholino-2-phenylacetate

Cat. No.: B8532487
CAS No.: 22083-23-4
M. Wt: 249.30 g/mol
InChI Key: OIUQKKNLLSEGIY-UHFFFAOYSA-N
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Description

Ethyl 2-morpholino-2-phenylacetate is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

22083-23-4

Molecular Formula

C14H19NO3

Molecular Weight

249.30 g/mol

IUPAC Name

ethyl 2-morpholin-4-yl-2-phenylacetate

InChI

InChI=1S/C14H19NO3/c1-2-18-14(16)13(12-6-4-3-5-7-12)15-8-10-17-11-9-15/h3-7,13H,2,8-11H2,1H3

InChI Key

OIUQKKNLLSEGIY-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C1=CC=CC=C1)N2CCOCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-bromo-2-phenylacetate (0.22 ml, 1.23 mmol) was dissolved in acetonitrile (4.0 ml) and DIPEA (0.26 ml, 1.48 mmol) and morpholine (0.13 ml, 1.481 mmol) were sequentially added. The solution was stirred at room temperature for 1.5 hours. Acetonitrile was evaporated and the residue was purified by flash chromatography (petroleum ether/EtOAc=85/15) to obtain ethyl 2-morpholino-2-phenylacetate (345 mg, quantitative yield) as a colorless oil.
Quantity
0.22 mL
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Name
Quantity
0.26 mL
Type
reactant
Reaction Step Two
Quantity
0.13 mL
Type
reactant
Reaction Step Two

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